Cas no 2284222-42-8 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(methylsulfanyl)propanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(methylsulfanyl)propanoic acid
• CAS No: 2284222-42-8
• MF: C₂₀H₂₁NO₄S
• MW: 371.450044393539
• MDL: MFCD32807506
• CID: 5562377
• PubChem ID: 76610159
• Update Time: 2025-06-11

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(methylsulfanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-S,2-dimethylcysteine (ACI)
• Cysteine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-S,2-dimethyl- (ACI)
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(methylsulfanyl)propanoic acid

• MDL： MFCD32807506
• Inchi： 1S/C20H21NO4S/c1-20(12-26-2,18(22)23)21-19(24)25-11-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,17H,11-12H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key： ZMKZJBMJNRXBBN-UHFFFAOYSA-N
• SMILES： O=C(NC(CSC)(C)C(O)=O)OCC1C2C(=CC=CC=2)C2C1=CC=CC=2

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(methylsulfanyl)propanoic acid

Professional Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(methylsulfanyl)propanoic Acid (CAS No. 2284222-42-8)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(methylsulfanyl)propanoic acid, identified by its CAS number 2284222-42-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of a fluoren-9-yl moiety and a methylsulfanyl group in its backbone suggests unique electronic and steric properties that make it a valuable candidate for further investigation.

The compound’s structure consists of a propanoic acid backbone modified with an amino group and a methoxycarbonyl substituent, both linked to the central carbon atom. The fluoren-9-yl group, known for its rigidity and fluorescence properties, adds a layer of complexity that could be exploited in designing novel biomaterials or bioactive molecules. Additionally, the methylsulfanyl group introduces a polar character to the molecule, which may influence its solubility and interactions with biological targets.

In recent years, there has been growing interest in the development of molecules that incorporate fluorene derivatives due to their excellent photophysical properties. These properties make fluorene-based compounds attractive for applications in optoelectronics, sensors, and as probes in biochemical assays. The specific derivative mentioned here, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(methylsulfanyl)propanoic acid, combines these attributes with functional groups that are commonly found in biologically active molecules.

The methoxycarbonyl group (-COOCH₃) is a common protecting group in peptide synthesis and has been widely used to mask carboxylic acid functionalities. Its presence in this compound suggests potential applications in peptide mimetics or as an intermediate in the synthesis of more complex peptides and proteins. The amino group (-NH₂) can also serve as a site for further functionalization, allowing chemists to tailor the molecule’s properties for specific applications.

The methylsulfanyl group (-SCH₃) is another functional moiety that can significantly influence the behavior of a molecule in biological systems. Sulfur-containing compounds are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a methylsulfanyl group into the fluorene derivative may enhance its bioactivity by improving its interaction with biological targets such as enzymes or receptors.

Recent studies have demonstrated the potential of fluorene-based compounds as building blocks for drug discovery. For instance, researchers have explored the use of fluorene derivatives as fluorescent probes for imaging applications and as components in drug delivery systems. The compound under discussion may find similar applications due to its unique structural features. Its fluorescence properties could be exploited for real-time monitoring of biological processes, while its ability to interact with biological targets may make it useful as an active pharmaceutical ingredient.

The synthesis of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(methylsulfanyl)propanoic acid presents an interesting challenge for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the fluorene core, while protecting group strategies will be necessary to handle the reactive carboxylic acid and amino groups.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(methylsulfanyl)propanoic acid (CAS No. 2284222-42-8) is a promising compound with potential applications in pharmaceutical chemistry and biochemistry. Its unique structural features, including the fluoren-9-yl moiety and the methylsulfanyl group, make it an attractive candidate for further investigation. As research continues to uncover new applications for fluorene-based compounds, this molecule is likely to play a significant role in the development of novel drugs and biomaterials.